Cas no 1361575-59-8 (3,4-Bis(trifluoromethyl)-2-(2,3,5-trichlorophenyl)pyridine)

• Product Name: 3,4-Bis(trifluoromethyl)-2-(2,3,5-trichlorophenyl)pyridine
• CAS No: 1361575-59-8
• MF: C₁₃H₄Cl₃F₆N
• MW: 394.52698135376
• CID: 4966139
• Update Time: 2025-10-18

3,4-Bis(trifluoromethyl)-2-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-2-(2,3,5-trichlorophenyl)pyridine

• Inchi： 1S/C13H4Cl3F6N/c14-5-3-6(10(16)8(15)4-5)11-9(13(20,21)22)7(1-2-23-11)12(17,18)19/h1-4H
• InChI Key： YBKOWPKVGOTRSC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(C(F)(F)F)=C(C(F)(F)F)C=CN=1)Cl)Cl

Computed Properties

• Exact Mass: 392.931351 g/mol
• Monoisotopic Mass: 392.931351 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 12.9
• Molecular Weight: 394.5

Additional information on 3,4-Bis(trifluoromethyl)-2-(2,3,5-trichlorophenyl)pyridine

Comprehensive Overview of 3,4-Bis(trifluoromethyl)-2-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361575-59-8)

The compound 3,4-Bis(trifluoromethyl)-2-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361575-59-8) is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. With its unique structural features, including trifluoromethyl and trichlorophenyl groups, this molecule exhibits distinct electronic and steric properties, making it a valuable intermediate in the synthesis of advanced materials and functional compounds. Researchers and industry professionals frequently search for CAS 1361575-59-8 applications or 3,4-Bis(trifluoromethyl)-2-(2,3,5-trichlorophenyl)pyridine synthesis methods, highlighting its relevance in contemporary scientific discourse.

One of the key reasons for the growing interest in this compound is its potential role in the development of high-performance materials. The presence of fluorine and chlorine atoms in its structure contributes to its exceptional stability and reactivity, which are critical for applications in electronic devices, pharmaceutical intermediates, and agrochemical formulations. Recent studies have explored its utility in organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs), where its electron-withdrawing properties enhance device efficiency. Searches for 3,4-Bis(trifluoromethyl)-2-(2,3,5-trichlorophenyl)pyridine in OLEDs reflect this emerging trend.

In addition to its material science applications, 3,4-Bis(trifluoromethyl)-2-(2,3,5-trichlorophenyl)pyridine is also investigated for its role in catalysis and ligand design. The compound's ability to act as a building block for complex molecular architectures has made it a subject of interest in metal-organic frameworks (MOFs) and supramolecular chemistry. Researchers often inquire about CAS 1361575-59-8 reactivity or pyridine derivatives in catalysis, underscoring its versatility in synthetic chemistry.

The synthesis of 3,4-Bis(trifluoromethyl)-2-(2,3,5-trichlorophenyl)pyridine typically involves multi-step organic reactions, including cross-coupling and halogenation processes. Optimizing these procedures to achieve high yields and purity is a common challenge, as evidenced by searches for 3,4-Bis(trifluoromethyl)-2-(2,3,5-trichlorophenyl)pyridine synthesis optimization. Advances in green chemistry have also prompted investigations into more sustainable routes for its production, aligning with global efforts to reduce environmental impact.

From a commercial perspective, the demand for CAS 1361575-59-8 is driven by its niche applications in high-value industries. Suppliers and manufacturers often highlight its custom synthesis capabilities to meet the specific needs of clients. Questions like where to buy 3,4-Bis(trifluoromethyl)-2-(2,3,5-trichlorophenyl)pyridine or CAS 1361575-59-8 suppliers are frequently encountered in procurement discussions, reflecting its specialized market.

In summary, 3,4-Bis(trifluoromethyl)-2-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361575-59-8) represents a compelling example of how tailored molecular design can unlock diverse applications across multiple disciplines. Its combination of structural uniqueness and functional versatility ensures its continued relevance in both academic research and industrial innovation. As interest in advanced organic compounds grows, this compound is poised to remain a focal point for future discoveries.